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Compound of Interest

Compound Name:
5-Bromo-2,4-

difluorobenzenesulfonyl chloride

Cat. No.: B1271542 Get Quote

An In-depth Technical Guide to the Safety Data Sheet for 5-Bromo-2,4-
difluorobenzenesulfonyl chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data for 5-Bromo-2,4-
difluorobenzenesulfonyl chloride (CAS No: 287172-61-6), compiled from available Safety

Data Sheets (SDS). The information is presented to ensure safe handling, storage, and

emergency response for laboratory and drug development applications.

Chemical Identification and Properties
5-Bromo-2,4-difluorobenzenesulfonyl chloride is an organosulfur compound used as a

reagent in organic synthesis. Its key identifiers and physicochemical properties are summarized

below.
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Property Value Reference

CAS Number 287172-61-6 [1]

Molecular Formula C₆H₂BrClF₂O₂S [1][2]

Molecular Weight 291.50 g/mol [1][2]

Melting Point 34-36 °C [1]

Purity ≥97% [2]

MDL Number MFCD01940424 [1]

Computational Chemistry Data

Descriptor Value Reference

Topological Polar Surface

Area (TPSA)
34.14 Å² [2]

logP (predicted) 2.6548 [2]

Hydrogen Bond Acceptors 2 [2]

Hydrogen Bond Donors 0 [2]

| Rotatable Bonds | 1 |[2] |

Hazard Identification and Classification
This chemical is classified as hazardous. The primary hazard is its corrosive nature.[1]
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Hazard Classification Code Description

Skin Corrosion/Irritation H314
Causes severe skin burns and

eye damage.[1]

Serious Eye Damage H318
Causes serious eye damage.

[1]

Acute Toxicity (Oral) - Harmful if swallowed.[1]

GHS Label Elements:

Signal Word: Danger

Hazard Pictogram:

GHS05 (Corrosion)

Experimental Protocols and Methodologies
The Safety Data Sheets reviewed do not provide detailed experimental protocols for the

determination of toxicological and physical properties. The hazard classifications are typically

based on data from similar compounds, computational models (QSAR), or standardized tests

(e.g., OECD guidelines) which are not detailed in the SDS.

However, detailed procedural protocols for safety, handling, and emergency response are

provided based on the chemical's known hazards.

First-Aid Emergency Protocol
Immediate medical attention is required for any exposure.[3][4] The following diagram outlines

the recommended first-aid procedures.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.matrixscientific.com/product/buy-5-bromo-24-difluorobenzenesulfonyl-chloride
https://www.matrixscientific.com/product/buy-5-bromo-24-difluorobenzenesulfonyl-chloride
https://www.matrixscientific.com/product/buy-5-bromo-24-difluorobenzenesulfonyl-chloride
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB24352~~PDF~~MTR~~CGV4~~EN~~2025-10-08%2013:39:41~~4-Bromo-2-fluorobenzenesulfonyl%20chloride~~
https://www.fishersci.com/store/msds?partNumber=AC399880050&productDescription=4-BROMO-2+5-DIFLUOROBENZ+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1271542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Event

Exposure Route

First-Aid Actions

Medical Attention

Exposure Occurs

Inhalation

Identify Route

Skin Contact

Identify Route

Eye Contact

Identify Route

Ingestion

Identify Route

Move to fresh air.
Keep comfortable for breathing.

Take off contaminated clothing immediately.
Rinse skin with water/shower.

Rinse cautiously with water for several minutes.
Remove contact lenses if present.

Continue rinsing.

Rinse mouth.
Do NOT induce vomiting.

Immediately call a POISON CENTER or doctor.

Seek Immediate
Medical Help

Seek Immediate
Medical Help

Seek Immediate
Medical Help

Seek Immediate
Medical Help

Click to download full resolution via product page

First-Aid Emergency Protocol for Exposure.

Detailed First-Aid Measures:
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Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[5] If

breathing has stopped or is difficult, provide artificial respiration or oxygen.[6]

Skin Contact: Immediately take off all contaminated clothing.[1] Rinse the affected skin area

with plenty of water or shower.[1]

Eye Contact: Rinse cautiously and thoroughly with plenty of water for at least 15 minutes,

also under the eyelids.[3] Remove contact lenses if present and easy to do.[1]

Ingestion: Do NOT induce vomiting.[1] Rinse mouth with water.[1] Never give anything by

mouth to an unconscious person.[7]

Fire-Fighting and Accidental Release Measures
Fire-Fighting:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant

foam.[7]

Specific Hazards: Thermal decomposition can lead to the release of irritating and toxic gases

and vapors, including carbon oxides, sulfur oxides, hydrogen chloride, hydrogen bromide,

and hydrogen fluoride.[8][9]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear to prevent contact with skin and eyes.[4][9]

Accidental Release: The following workflow details the appropriate response to an accidental

spill.
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Spill Detected

Evacuate personnel to safe areas.
Keep people upwind of spill.

Ensure adequate ventilation.

Wear personal protective equipment (PPE):
- Chemical-resistant gloves

- Protective clothing
- Eye/face protection

Contain spillage.
Prevent entry into drains.

Absorb with inert material
(e.g., dry sand, earth).

Collect and place in a suitable,
closed container for disposal.

Dispose of contents/container to
an approved waste disposal plant.

Click to download full resolution via product page

Workflow for Accidental Spill Response.
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Handling, Storage, and Stability
Safe Handling:

Use only in a well-ventilated area or under a chemical fume hood.[3]

Wear appropriate personal protective equipment (PPE), including gloves, protective clothing,

and eye/face protection.[3]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

Wash hands and any exposed skin thoroughly after handling.[3]

Keep away from heat, sparks, and open flames.[1]

Storage Conditions:

Store in a dry, cool, and well-ventilated place.[3]

Keep the container tightly closed.[1][3]

Store locked up in a designated corrosives area.[3]

Protect from moisture.

Stability and Reactivity: The diagram below illustrates the chemical's incompatibilities and

decomposition hazards.
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Incompatible Materials / Conditions to Avoid

Hazardous Decomposition Products (e.g., upon heating)

5-Bromo-2,4-difluorobenzenesulfonyl chloride

Strong Oxidizing Agents

Reacts With

Bases

Reacts With

Water / Moisture

Reacts With

Carbon Monoxide (CO)
Carbon Dioxide (CO2)
Sulfur Oxides (SOx)

Hydrogen Chloride (HCl)
Hydrogen Fluoride (HF)
Hydrogen Bromide (HBr)

Decomposes Into

Click to download full resolution via product page

Chemical Incompatibility and Decomposition Pathways.

Exposure Controls and Personal Protection
Engineering Controls:

Handle in a well-ventilated area. Use a local exhaust or a chemical fume hood to minimize

exposure.

Ensure eyewash stations and safety showers are readily accessible.[10]

Personal Protective Equipment (PPE):
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Protection Type Specification

Eye/Face Protection
Wear chemical safety goggles and/or a
face shield.[5]

Skin Protection

Wear chemical-resistant gloves (e.g., Neoprene,

Nitrile rubber) and protective clothing to prevent

skin contact.[3][11]

| Respiratory Protection | If exposure limits are exceeded or irritation is experienced, use a

NIOSH/MSHA-approved respirator with appropriate cartridges.[9] |

Transport Information
This material is regulated for transport.

Regulation UN Number
Proper
Shipping
Name

Hazard Class Packing Group

ADR/RID/IMDG/I

ATA
UN3265

CORROSIVE

LIQUID, ACIDIC,

ORGANIC,

N.O.S.

8 II

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chloride-safety-data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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